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Compound of Interest

Compound Name: Meso-tartrate

Cat. No.: B1217512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of meso-tartaric acid

and its salts (meso-tartrates) in various solvents. The document is structured to offer readily

accessible quantitative data, detailed experimental methodologies for solubility determination,

and visualizations of key chemical principles governing solubility. This information is critical for

applications in chemical synthesis, purification, formulation development, and analytical

chemistry.

Quantitative Solubility Data
The solubility of meso-tartaric acid is highest in water and generally lower in organic solvents.

The presence of two carboxylic acid and two hydroxyl groups allows for strong hydrogen

bonding with polar solvents.

Solubility of Meso-Tartaric Acid
The following table summarizes the available quantitative and qualitative solubility data for

meso-tartaric acid in various solvents. It is important to note that quantitative data for meso-

tartaric acid in organic solvents is not extensively available in the public domain.
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Solvent Temperature (°C) Solubility

Water 20 125 g / 100 mL[1]

Water 20
1400 g/L (equivalent to 140

g/100 mL)[2]

Water 25
1250 g/L (for monohydrate,

equivalent to 125 g/100 mL)

Ethanol - Soluble[3][4]

Diethyl Ether - Poorly soluble[3]

Glacial Acetic Acid - Poorly soluble[3]

Isobutanol - Poorly soluble[3]

Chloroform - Insoluble[3]

Dichloromethane - Insoluble[3]

Comparative Solubility of Tartaric Acid Isomers
To provide a broader context, the following table presents the solubility of L-(+)-tartaric acid and

DL-tartaric acid in various organic solvents. While not the meso-isomer, this data offers insight

into how tartaric acid, in general, behaves in these solvents.
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Solvent Isomer Temperature (°C) Solubility

Methanol L-(+)-tartaric acid - 1 g / 1.7 mL

Ethanol L-(+)-tartaric acid - 1 g / 3 mL

Propanol L-(+)-tartaric acid - 1 g / 10.5 mL

Ether L-(+)-tartaric acid - 1 g / 250 mL

Water L-(+)-tartaric acid 20 139 g / 100 mL[1]

Water DL-tartaric acid 20 20.6 g / 100 mL

Methanol DL-tartaric acid 25
Data available in mole

fraction

Ethanol DL-tartaric acid 25
Data available in mole

fraction

N-methylpyrrolidone

(NMP)
DL-tartaric acid 25

Data available in mole

fraction[5]

N,N-

dimethylformamide

(DMF)

DL-tartaric acid 25
Data available in mole

fraction[5]

N,N-

dimethylacetamide

(DMAC)

DL-tartaric acid 25
Data available in mole

fraction[5]

Experimental Protocols for Solubility Determination
The following are detailed methodologies for key experiments to determine the solubility of a

compound like meso-tartaric acid. The "shake-flask" method followed by a quantitative analysis

technique is the most common and reliable approach for determining equilibrium solubility.

Equilibrium Solubility Determination via Shake-Flask
Method
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This method measures the thermodynamic equilibrium solubility of a compound in a given

solvent at a specific temperature.

Principle: A surplus of the solid solute is agitated in the solvent for a prolonged period to ensure

that the solution reaches saturation. The concentration of the dissolved solute in the saturated

solution is then determined analytically.

Apparatus and Materials:

Meso-tartaric acid (or its salt)

Solvent of interest

Conical flasks or vials with screw caps

Thermostatically controlled orbital shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.45 µm or smaller)

Volumetric flasks and pipettes

Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis

spectrophotometer, or titrator)

Procedure:

Preparation: Add an excess amount of meso-tartaric acid to a series of flasks containing a

known volume of the solvent. The excess solid should be clearly visible.

Equilibration: Seal the flasks and place them in the thermostatically controlled shaker set to

the desired temperature (e.g., 25 °C or 37 °C). Agitate the flasks at a constant speed.

Sampling: At predetermined time intervals (e.g., 24, 48, and 72 hours), cease agitation and

allow the undissolved solid to settle.
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Sample Clarification: Carefully withdraw a sample from the supernatant. Immediately filter

the sample to remove any undissolved solid particles.

Analysis: Analyze the concentration of meso-tartaric acid in the filtrate using a validated

analytical method.

Equilibrium Confirmation: Equilibrium is reached when the concentration of the solute in

consecutive samples is constant (e.g., within ±5%).

Quantitative Analysis of Solute Concentration
2.2.1. High-Performance Liquid Chromatography (HPLC)

Mobile Phase: Prepare a suitable mobile phase, for example, a mixture of an aqueous buffer

(like phosphate buffer at a low pH) and an organic modifier (like methanol or acetonitrile).

Standard Solutions: Prepare a series of standard solutions of meso-tartaric acid of known

concentrations in the solvent.

Calibration Curve: Inject the standard solutions into the HPLC system and generate a

calibration curve by plotting the peak area against concentration.

Sample Analysis: Inject the filtered sample from the solubility experiment and determine its

concentration from the calibration curve.

2.2.2. Gravimetric Method

Procedure: Accurately weigh a specific volume of the filtered saturated solution. Evaporate

the solvent completely under controlled conditions (e.g., in an oven at a temperature below

the decomposition point of the solute).

Calculation: Weigh the remaining solid residue. The solubility can be calculated as the mass

of the residue per volume or mass of the solvent.

Visualizations
pH-Dependent Speciation of Meso-Tartaric Acid
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The solubility of meso-tartaric acid in aqueous solutions is significantly influenced by pH. As a

diprotic acid, it can exist in three forms: the fully protonated acid (H₂A), the monovalent anion

(HA⁻), and the divalent anion (A²⁻). The relative concentration of these species is dependent

on the pH of the solution and the acid dissociation constants (pKa values) of meso-tartaric acid

(pKa₁ ≈ 3.22, pKa₂ ≈ 4.85)[3].

pH Scale

Dominant Species

Low pH
(pH < pKa1)

Intermediate pH
(pKa1 < pH < pKa2)

H₂A
(meso-tartaric acid)

Dominant Species

High pH
(pH > pKa2)

HA⁻
(meso-bitartrate)

Dominant Species

A²⁻
(meso-tartrate)

Dominant Species
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Click to download full resolution via product page

Caption: pH-dependent speciation of meso-tartaric acid.

General Experimental Workflow for Solubility
Determination
The following diagram illustrates the general workflow for determining the equilibrium solubility

of a compound using the shake-flask method.
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Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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